Cas no 2092719-12-3 (methyl 2-{5-bromo-1H-pyrrolo2,3-bpyridin-1-yl}acetate)

Methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate is a brominated pyrrolopyridine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features include a reactive bromine substituent at the 5-position and an ester-functionalized side chain, enabling further derivatization via cross-coupling or hydrolysis reactions. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly kinase inhibitors and heterocyclic scaffolds. The ester group enhances solubility in organic solvents, facilitating downstream modifications, while the bromine atom allows for selective functionalization via metal-catalyzed reactions. Its stability under standard storage conditions and well-characterized reactivity profile make it a reliable building block for medicinal chemistry applications.

methyl 2-{5-bromo-1H-pyrrolo2,3-bpyridin-1-yl}acetate structure

2092719-12-3 structure

Product Name:methyl 2-{5-bromo-1H-pyrrolo2,3-bpyridin-1-yl}acetate

CAS No:2092719-12-3

MF:C₁₀H₉BrN₂O₂

MW:269.094661474228

CID:5562161

PubChem ID:131385095

Update Time:2025-10-18

methyl 2-{5-bromo-1H-pyrrolo2,3-bpyridin-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

- 2092719-12-3
- methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate
- EN300-29380937
- methyl 2-{5-bromo-1H-pyrrolo2,3-bpyridin-1-yl}acetate
- Inchi： 1S/C10H9BrN2O2/c1-15-9(14)6-13-3-2-7-4-8(11)5-12-10(7)13/h2-5H,6H2,1H3
- InChI Key： ZHQOWGBLXKVKIX-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(=C1)C=CN2CC(=O)OC

Computed Properties

Exact Mass: 267.98474g/mol
Monoisotopic Mass: 267.98474g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 44.1Å²

methyl 2-{5-bromo-1H-pyrrolo2,3-bpyridin-1-yl}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-29380937-1g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	1g	$584.0	2023-09-06
Enamine	EN300-29380937-5g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	5g	$1695.0	2023-09-06
Enamine	EN300-29380937-10g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	10g	$2516.0	2023-09-06
Enamine	EN300-29380937-0.05g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	0.05g	$118.0	2023-09-06
Enamine	EN300-29380937-0.1g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	0.1g	$176.0	2023-09-06
Enamine	EN300-29380937-0.25g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	0.25g	$252.0	2023-09-06
Enamine	EN300-29380937-0.5g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	0.5g	$457.0	2023-09-06
Enamine	EN300-29380937-1.0g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	1.0g	$584.0	2023-07-07
Enamine	EN300-29380937-2.5g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	2.5g	$1147.0	2023-09-06
Enamine	EN300-29380937-5.0g	methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate	2092719-12-3	95%	5.0g	$1695.0	2023-07-07